Cas no 1795493-60-5 (N-(2-cyclopropyl-2-hydroxypropyl)-2-(thiophen-3-yl)acetamide)

• Product Name: N-(2-cyclopropyl-2-hydroxypropyl)-2-(thiophen-3-yl)acetamide
• CAS No: 1795493-60-5
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5370092
• Update Time: 2025-05-23

N-(2-cyclopropyl-2-hydroxypropyl)-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Cyclopropyl-2-hydroxypropyl)-3-thiopheneacetamide
• N-(2-cyclopropyl-2-hydroxypropyl)-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C12H17NO2S/c1-12(15,10-2-3-10)8-13-11(14)6-9-4-5-16-7-9/h4-5,7,10,15H,2-3,6,8H2,1H3,(H,13,14)
• InChI Key： IXBKIORZDMXEFN-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CC(NCC(C1CC1)(O)C)=O

Experimental Properties

• Density: 1.262±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.4±35.0 °C(Predicted)
• pka: 14.46±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-(2-cyclopropyl-2-hydroxypropyl)-2-(thiophen-3-yl)acetamide

N-(2-Cyclopropyl-2-Hydroxypropyl)-2-(Thiophen-3-Yl)Acetamide: A Comprehensive Overview

In the realm of organic chemistry, the compound N-(2-cyclopropyl-2-hydroxypropyl)-2-(thiophen-3-yl)acetamide (CAS No. 1795493-60-5) has emerged as a fascinating molecule with potential applications in various fields. This compound, often referred to as 1795493-60-5, combines structural complexity with functional versatility, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of N-(2-cyclopropyl-2-hydroxypropyl)-2-(thiophen-3-yl)acetamide is characterized by a cyclopropyl group attached to a hydroxypropyl chain, which is further connected to an acetamide moiety. The presence of the thiophene ring introduces aromaticity and potential electronic interactions, enhancing the compound's reactivity and stability. This unique combination of functional groups makes it a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in various assays. For instance, research published in 2023 demonstrated that 1795493-60-5 exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies. Additionally, its hydroxyl group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.

The synthesis of N-(2-cyclopropyl-2-hydroxypropyl)-2-(thiophen-3-yl)acetamide involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the preparation of the cyclopropyl-containing alcohol and its subsequent coupling with the thiophene-substituted acetamide. This synthesis pathway not only underscores the importance of stereochemistry but also highlights the need for precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable amide bonds makes it a viable candidate for polymer synthesis, where it can serve as a building block for creating novel materials with tailored properties. Furthermore, its aromatic thiophene ring contributes to electronic properties that could be exploited in optoelectronic devices.

From an environmental standpoint, the biodegradability and toxicity profile of 1795493-60-5 have been assessed in preliminary studies. Results indicate that under controlled conditions, the compound undergoes gradual degradation without releasing toxic byproducts. This makes it a more sustainable option compared to some traditional chemicals used in similar applications.

Looking ahead, ongoing research is focused on optimizing the synthesis process and exploring additional biological targets for this compound. Collaborative efforts between academic institutions and industry partners are expected to yield further insights into its therapeutic potential and industrial applications.

In conclusion, N-(2-cyclopropyl-2-hydroxypropyl)-2-(thiophen-3-yl)acetamide (CAS No. 1795493-60-5) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in its synthesis and biological evaluation, positions it as a valuable asset in both academic research and industrial development.